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Cat. No.: B15135174 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Hydroxysteroid 17-beta dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme

predominantly expressed in the liver.[1][2] Genetic studies have revealed that loss-of-function

variants in the HSD17B13 gene are linked to a decreased risk of chronic liver diseases,

including non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH).

[1][3] This protective association has established HSD17B13 as a promising therapeutic target

for these conditions.[3] The primary enzymatic function of HSD17B13 involves the NAD+-

dependent conversion of substrates such as steroids (e.g., estradiol), bioactive lipids (e.g.,

leukotriene B4), and retinol.

This document provides detailed protocols for a biochemical enzymatic assay designed to

screen for and characterize inhibitors of HSD17B13. The assay is based on the quantification

of NADH produced during the enzymatic reaction, which is directly proportional to HSD17B13

activity.

Signaling Pathway
The expression of the HSD17B13 gene is regulated by key transcription factors involved in

hepatic lipid metabolism. The liver X receptor alpha (LXRα), when activated, induces the

expression of sterol regulatory element-binding protein 1c (SREBP-1c). SREBP-1c then directly

promotes the transcription of HSD17B13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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